Cas no 154045-69-9 (Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-)
Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-
- 154045-69-9
- MFCD22123710
- AGZHDDQNVGPZKC-UHFFFAOYSA-N
- 1,2-dimethoxy-3-(methoxymethoxy)benzene
- 1,2-Dimethoxy-3-methoxymethoxybenzene
- E92155
- SCHEMBL3671710
-
- MDL: MFCD22123710
- Inchi: 1S/C10H14O4/c1-11-7-14-9-6-4-5-8(12-2)10(9)13-3/h4-6H,7H2,1-3H3
- InChI Key: AGZHDDQNVGPZKC-UHFFFAOYSA-N
- SMILES: O(COC)C1C=CC=C(C=1OC)OC
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517417-5 g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 5g |
€288.50 | 2023-04-17 | ||
| abcr | AB517417-10 g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 10g |
€457.00 | 2023-04-17 | ||
| abcr | AB517417-25 g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 25g |
€848.20 | 2023-04-17 | ||
| abcr | AB517417-5g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 5g |
€355.30 | 2025-04-20 | ||
| abcr | AB517417-10g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 10g |
€565.40 | 2025-04-20 | ||
| abcr | AB517417-25g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene; . |
154045-69-9 | 25g |
€1059.50 | 2025-04-20 | ||
| Aaron | AR021R5J-5g |
1,2-Dimethoxy-3-(methoxymethoxy)benzene |
154045-69-9 | 95% | 5g |
$244.00 | 2025-02-13 |
Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-
Recent Advances in the Study of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- (CAS: 154045-69-9) in Chemical Biology and Pharmaceutical Research
Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- (CAS: 154045-69-9) is a chemically modified benzene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique methoxy and methoxymethoxy functional groups, has been explored for its role in drug synthesis, biomolecular interactions, and as a building block for more complex chemical entities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
Recent studies have focused on the synthesis and optimization of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study also explored the compound's stability under various pH conditions, revealing its robustness in acidic environments, which is a critical factor for its potential use in drug formulations.
In the realm of biological activity, Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- has shown promising results as an intermediate in the synthesis of bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 highlighted its role in the development of novel antimicrobial agents. The study reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings suggest its potential as a scaffold for designing new antibiotics.
Another area of interest is the compound's application in cancer research. A 2023 preprint article on bioRxiv detailed the use of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study found that certain derivatives of this compound could effectively inhibit the activity of key kinases involved in tumor proliferation, offering a potential avenue for developing targeted cancer therapies. Further in vivo studies are underway to validate these findings.
Despite these promising developments, challenges remain in the widespread application of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-. Issues such as scalability of synthesis, bioavailability, and long-term toxicity need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles, with several patents filed in 2023 for improved synthetic routes and formulations of this compound. The future looks bright for this versatile chemical entity, and its continued exploration is expected to yield significant contributions to the fields of chemical biology and pharmaceutical science.
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